Cas no 247583-71-7 (1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid)

1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid is a nitro-substituted pyrazole derivative with a carboxylic acid functional group. This compound exhibits notable chemical reactivity due to the presence of both electron-withdrawing (nitro) and electron-donating (propyl) substituents on the pyrazole ring, making it a versatile intermediate in organic synthesis. The carboxylic acid moiety allows for further derivatization through esterification or amidation reactions. Its structural features suggest potential applications in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The compound's crystalline nature and well-defined molecular structure facilitate characterization and purification processes. Its stability under standard conditions makes it suitable for various synthetic applications.

1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid structure

247583-71-7 structure

Product Name:1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid

CAS No:247583-71-7

MF:C₈H₁₁N₃O₄

MW:213.190641641617

CID:913308

Update Time:2025-07-02

1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid
- 1-Methyl-4-nitro-5-p
- 1-methyl-4-nitro-5-propylpyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid,1-methyl-4-nitro-5-propyl
- 1-methyl-4-nitro-5-propyl-3-pyrazolecarboxylic acid
- 2-Methyl-4-nitro-3-n-propylpyrazole-5-carboxylic Acid
- Inchi： 1S/C8H11N3O4/c1-3-4-5-7(11(14)15)6(8(12)13)9-10(5)2/h3-4H2,1-2H3,(H,12,13)
- InChI Key： QBLDBZSMOABVNB-UHFFFAOYSA-N
- SMILES： OC(C1C(=C(CCC)N(C)N=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 213.07500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4

Experimental Properties

PSA: 100.94000
LogP: 1.50220

1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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Alichem	A049003034-1g	1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid	247583-71-7	95%	1g	$502.44	2023-09-02
TRC	M320325-25mg	1-Methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic Acid	247583-71-7		25mg	$201.00	2023-05-17
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Chemenu	CM187989-1g	1-methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid	247583-71-7	95%	1g	$549	2021-08-05
Chemenu	CM187989-1g	1-methyl-4-nitro-5-propyl-1H-pyrazole-3-carboxylic acid	247583-71-7	95%	1g	$511	2024-07-28